2-Ethyl-3-oxopiperazine-1-carboxamide

• Molecular Formula: C7H13N3O2
• Molecular Weight: 171.20 g/mol
• SMILES: CCC1C(=O)NCCN1C(=O)N
• InChI: InChI=1S/C7H13N3O2/c1-2-5-6(11)9-3-4-10(5)7(8)12/h5H,2-4H2,1H3,(H2,8,12)(H,9,11)
• InChIKey: HJLXLODQDAXGGV-UHFFFAOYSA-N

2-Ethyl-3-oxopiperazine-1-carboxamide: A Chiral 2-Oxopiperazine Building Block for Medicinal Chemistry Procurement

2-Ethyl-3-oxopiperazine-1-carboxamide (CAS 1342487-59-5) is a C2-ethyl-substituted 3-oxopiperazine-1-carboxamide with molecular formula C7H13N3O2 and molecular weight 171.20 g/mol [1]. The compound belongs to the 2-oxopiperazine class, widely recognized as a 'privileged scaffold' in medicinal chemistry due to its presence in numerous bioactive molecules and peptidomimetic agents [2]. It features an undefined stereocenter at the C2 position, making it commercially available as a racemic mixture, and bears a primary carboxamide at the N1 position [1].

✓2-Oxopiperazine scaffold for peptidomimetic and fragment studies

✓C2 stereocenter supports chiral resolution workflows

✓Supplier-specified purity supports reproducible synthesis

• [1] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, National Center for Biotechnology Information. View Source
• [2] Mordini, A., Reginato, G., Calamante, M., & Zani, L. (2010). Mastering chiral substituted 2-oxopiperazines. Tetrahedron: Asymmetry, 21(3), 255-274. View Source

Why 2-Ethyl-3-oxopiperazine-1-carboxamide Cannot Be Replaced by Generic 3-Oxopiperazine-1-carboxamides

In-class 3-oxopiperazine-1-carboxamides vary substantially in their substitution pattern at the C2 position, N1 carboxamide, and N4 position, each of which critically influences lipophilicity, hydrogen-bonding capacity, conformational preferences, and metabolic stability [1]. The 2-ethyl substituent on the target compound introduces a stereogenic center absent in the unsubstituted parent scaffold, increases calculated lipophilicity (XLogP3 = -0.8 vs. an estimated ≈ -1.3 for the 2-unsubstituted analog), and provides a chiral handle for downstream asymmetric synthesis [2]. Simple replacement with 3-oxopiperazine-1-carboxamide or 2-methyl-3-oxopiperazine-1-carboxamide alters these physicochemical parameters, potentially compromising synthetic reproducibility and biological activity in structure-activity relationship (SAR) campaigns [1]. Direct comparative bioactivity data for the unelaborated parent compound is extremely limited in the published literature; the differentiation presented herein relies on computed physicochemical properties, established class-level SAR principles, and supplier quality specifications.

Unsubstituted 3-oxopiperazine-1-carboxamide lacks a chiral handle, limiting asymmetric synthesis options.

N-Ethyl regioisomer reduces H-bond donor count and may alter target-binding profiles.

Thioamide analog has underexplored target-recognition profile; H-bond acceptor strength differs.

• [1] Mordini, A., Reginato, G., Calamante, M., & Zani, L. (2010). Mastering chiral substituted 2-oxopiperazines. Tetrahedron: Asymmetry, 21(3), 255-274. View Source
• [2] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, Computed Properties (XLogP3-AA). View Source

Quantitative Differentiation Evidence for 2-Ethyl-3-oxopiperazine-1-carboxamide vs. Closest Analogs

Increased Lipophilicity (XLogP3 = -0.8) vs. Unsubstituted 3-Oxopiperazine-1-carboxamide

The 2-ethyl substituent on the target compound increases calculated lipophilicity by approximately 0.5 log units compared to the unsubstituted 3-oxopiperazine-1-carboxamide scaffold. The target compound has a PubChem-computed XLogP3-AA value of -0.8, while the 2-unsubstituted parent scaffold is estimated at approximately -1.3 based on the reported XLogP3 of the structurally analogous piperazin-2-one core (-1.1) plus the polar carboxamide contribution [1][2]. This difference places the 2-ethyl analog closer to the optimal lipophilicity range (LogP 0–3) for passive membrane permeability, a critical parameter in early-stage drug discovery [3].

XLogP3 Lipophilicity

Class-level

XLogP3 = -0.8 vs. ~ -1.3 (estimated)

Reported lipophilicity context may support permeability screening

Computed XLogP3; experimental verification recommended

Evidence Dimension	Calculated lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = -0.8
Comparator Or Baseline	3-Oxopiperazine-1-carboxamide (2-unsubstituted) – estimated XLogP3 ≈ -1.3 to -1.1
Quantified Difference	Δ XLogP3 ≈ +0.3 to +0.5 log units (increased lipophilicity with 2-ethyl substitution)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); comparator value estimated from piperazin-2-one scaffold data

Why This Matters

Higher lipophilicity within this range can improve passive membrane permeability, making the 2-ethyl analog a more favorable starting point for cell-based assays and in vivo studies compared to the more polar unsubstituted scaffold.

• [1] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, Computed Properties: XLogP3-AA = -0.8. View Source
• [2] NCBS CAPS Database, Piperazin-2-one (2-oxopiperazine core), XLogP = -1.1. View Source
• [3] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Stereogenic Center at C2: Chiral Complexity Absent in 2-Unsubstituted Analog

2-Ethyl-3-oxopiperazine-1-carboxamide possesses one undefined stereocenter at the C2 position (the carbon bearing the ethyl substituent), as documented in its PubChem computed properties [1]. In contrast, the unsubstituted 3-oxopiperazine-1-carboxamide (C5H9N3O2) contains zero stereocenters . The presence of this stereocenter enables chiral resolution or asymmetric synthetic strategies to access enantiomerically enriched derivatives, a capability unavailable with the achiral 2-unsubstituted scaffold. The compound is supplied as a racemic mixture with minimum 95% purity .

Stereocenter Count

Head-to-head

1 undefined stereocenter (target)

vs.

0 stereocenters (unsubstituted)

Supports enantiomer-attribution review and chiral resolution studies

Racemic mixture; chiral resolution required for enantiopure workflows

Evidence Dimension	Stereocenter count
Target Compound Data	1 undefined stereocenter (C2 position); racemic mixture
Comparator Or Baseline	3-Oxopiperazine-1-carboxamide (2-unsubstituted): 0 stereocenters
Quantified Difference	Presence of chiral center enables enantiomeric separation and asymmetric derivatization; comparator is achiral
Conditions	Computed structural properties from PubChem; supplier specification of racemic form

Why This Matters

For medicinal chemistry programs requiring enantiopure compounds for target engagement studies, the 2-ethyl analog provides a chiral handle for resolution or asymmetric synthesis that the achiral unsubstituted scaffold cannot offer.

• [1] PubChem CID 63600514, Undefined Atom Stereocenter Count = 1. View Source

Carboxamide vs. Thioamide H-Bond Profile: Predicted Differences in Target Engagement

The target compound's primary carboxamide group (–CONH2) has distinct hydrogen-bonding properties compared to its thioamide analog 2-ethyl-3-oxopiperazine-1-carbothioamide (–CSNH2, CAS 1334146-05-2) . The carboxamide oxygen is a stronger hydrogen bond acceptor than the thioamide sulfur, while the thioamide N–H is a stronger hydrogen bond donor [1]. This difference alters molecular recognition properties: carboxamide-containing oxopiperazines have been validated as privileged peptidomimetic scaffolds in numerous protein-protein interaction (PPI) inhibitors and receptor antagonists, while thioamide analogs remain comparatively underexplored [2]. The carboxamide form provides a well-precedented hydrogen-bonding pharmacophore, making it the preferred choice for fragment-based and SAR-driven discovery.

H-Bond Profile

Class-level

Carboxamide: stronger HBA, well-precedented

vs.

Thioamide: weaker HBA, underexplored

Carboxamide motif has broader reported fragment-library precedent

H-bonding inference; direct target-engagement data limited

Evidence Dimension	Hydrogen bond acceptor/donor character of C1 substituent
Target Compound Data	Primary carboxamide (–CONH2): HBA count = 2, HBD count = 2 (includes carboxamide NH2)
Comparator Or Baseline	2-Ethyl-3-oxopiperazine-1-carbothioamide (CAS 1334146-05-2): thioamide (–CSNH2); sulfur is a weaker HBA, NH is a stronger HBD
Quantified Difference	Carboxamide C=O vs. C=S: ≈ 2–3 kcal/mol difference in H-bond acceptor strength (C=O stronger); broader precedent for carboxamide recognition in biological targets
Conditions	Physicochemical principles of H-bonding; literature precedent from oxopiperazine-based inhibitor design

Why This Matters

For procurement decisions, the carboxamide version provides a validated hydrogen-bonding motif compatible with established fragment-based screening libraries, whereas the thioamide analog may require de novo validation with uncertain target recognition profiles.

• [1] Lee, H. J., Choi, Y. S., Lee, K. B., Park, J., & Yoon, C. J. (2002). Hydrogen bonding abilities of thioamides. Journal of Physical Chemistry A, 106(30), 7010-7017. View Source
• [2] Mordini, A., Reginato, G., Calamante, M., & Zani, L. (2010). Mastering chiral substituted 2-oxopiperazines. Tetrahedron: Asymmetry, 21(3), 255-274 (review of oxopiperazine-based peptidomimetics and inhibitors). View Source

Regioisomeric Differentiation: 2-Ethyl vs. N-Ethyl Substitution Alters H-Bond Donor Count

2-Ethyl-3-oxopiperazine-1-carboxamide is a regioisomer of N-ethyl-3-oxopiperazine-1-carboxamide. In the target compound, the ethyl group is attached to the C2 ring carbon, preserving the primary carboxamide (–CONH2) with 2 hydrogen bond donors (HBD) available for target interactions [1]. In the N-ethyl regioisomer (exemplified by CAS 75529-72-5, N-ethyl-1-piperazinecarboxamide), the ethyl group is on the urea nitrogen, converting the carboxamide to a secondary amide (–CONHEt) with only 1 HBD . This one-donor difference can alter binding mode and selectivity in target engagement. Additionally, C2-alkyl substitution may confer greater metabolic stability compared to N-alkyl substitution, which is susceptible to N-dealkylation [2].

Regioisomer HBD Count

Class-level

HBD = 2 (primary carboxamide, C2-ethyl)

vs.

HBD = 1 (secondary carboxamide, N-ethyl)

HBD count difference may influence target-engagement profile

Metabolic stability inference requires experimental validation

Evidence Dimension	Hydrogen bond donor count and substitution site
Target Compound Data	2-Ethyl-3-oxopiperazine-1-carboxamide: HBD = 2 (primary carboxamide NH2); ethyl on C2
Comparator Or Baseline	N-Ethyl-3-oxopiperazine-1-carboxamide regioisomer: HBD = 1 (secondary carboxamide NHEt); ethyl on carboxamide nitrogen
Quantified Difference	1 additional HBD on target compound; different metabolic liability profile (N-dealkylation risk absent on C2-ethyl)
Conditions	Structural comparison based on PubChem data and N-ethyl-piperazinecarboxamide precedent

Why This Matters

The additional hydrogen bond donor on the primary carboxamide may be critical for forming key interactions with biological targets, and the C2 substitution pattern avoids the metabolic N-dealkylation pathway common to N-alkyl carboxamides, potentially leading to longer half-life in in vivo studies.

• [1] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, Hydrogen Bond Donor Count = 2. View Source
• [2] Caccia, S. (2007). N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed. Current Drug Metabolism, 8(6), 612-622. View Source

Supplier Quality Specification: Minimum 95% Purity with Long-Term Storage Stability

The target compound is commercially available from AKSci (Cat# 1646DR) with a minimum purity specification of 95%, supported by full batch-level quality assurance documentation . The recommended long-term storage condition is a cool, dry place, and the product is classified as non-hazardous for DOT/IATA transport . In contrast, the 2-unsubstituted 3-oxopiperazine-1-carboxamide lacks a well-defined CAS registry entry and is not widely stocked by major suppliers, making procurement and quality verification more challenging . The hydrochloride salt form (CAS 2089255-26-3) is also available for applications requiring improved aqueous solubility .

Supplier Purity Spec

Data to verify

Min. 95% purity; supplier QC documentation available

Supplier QC supports batch-to-batch reproducibility

Independent QC verification recommended

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1342487-59-5; Min. purity 95% (AKSci); HCl salt CAS 2089255-26-3 also available at 95%+
Comparator Or Baseline	3-Oxopiperazine-1-carboxamide (2-unsubstituted): no CAS number; limited commercial availability
Quantified Difference	Target compound is cataloged and quality-controlled; comparator is not widely stocked
Conditions	Supplier listing and specification data as of 2025

Why This Matters

Reliable commercial availability with documented purity specifications reduces procurement risk and ensures experimental reproducibility, while the unsubstituted analog's limited availability may delay research timelines.

Recommended Application Scenarios for 2-Ethyl-3-oxopiperazine-1-carboxamide Procurement

Chiral Fragment Library Construction for Fragment-Based Drug Discovery (FBDD)

The C2 stereocenter and primary carboxamide pharmacophore make 2-ethyl-3-oxopiperazine-1-carboxamide a suitable component for fragment libraries targeting proteins with chiral binding pockets. The undefined stereocenter allows for initial racemic screening, while subsequent chiral resolution can provide enantiopure hits for structure-activity relationship (SAR) expansion [1]. The XLogP3 of -0.8 places this fragment within the preferred fragment-like property space (LogP < 3), supporting its use in FBDD campaigns [2].

Peptidomimetic Scaffold for Protein-Protein Interaction (PPI) Inhibitor Design

2-Oxopiperazines are established dipeptide mimetics that conformationally restrict peptide backbones, enhancing target affinity and metabolic stability [1]. The 2-ethyl substituent on the target compound mimics an amino acid side chain (analogous to a leucine or isoleucine mimic after further elaboration), while the carboxamide group can engage in key hydrogen-bonding interactions with target proteins. This scaffold has been employed in the development of BACE1, factor Xa, and melanocortin receptor modulators [1].

Synthetic Intermediate for N4-Derivatized Bioactive Compounds

The free N4 position on the piperazine ring of 2-ethyl-3-oxopiperazine-1-carboxamide serves as a diversification point for introducing aryl, heteroaryl, or cycloalkyl groups via N-alkylation or N-arylation reactions [1]. This enables rapid SAR exploration by appending pharmacophoric elements to the N4 nitrogen while preserving the C2-ethyl and N1-carboxamide moieties. Related N4-aryl-3-oxopiperazine-1-carboxamides have been patented as Nav1.8 inhibitors for pain treatment, demonstrating the therapeutic relevance of this derivatization strategy [2].

Comparative Physicochemical Profiling Against Unsubstituted and N-Alkyl Regioisomers

For research groups conducting systematic SAR studies on oxopiperazine scaffolds, the target compound serves as a key comparator alongside its 2-unsubstituted, 2-methyl, and N-ethyl regioisomeric analogs. Comparative measurement of LogP, solubility, permeability, and metabolic stability across this series can establish quantitative structure-property relationships (QSPR) that guide lead optimization [1]. The documented XLogP3 of -0.8, TPSA of 75.4 Ų, and rotatable bond count of 1 provide baseline parameters for such comparative profiling [3].

Application

Selection Property

Validation Focus

Chiral fragment library screening

Racemate with C2 stereocenter for initial racemic screening

Chiral resolution and enantiomer-specific SAR

Peptidomimetic PPI inhibitor design

2-Oxopiperazine core mimics dipeptide backbone

Target-binding mode and metabolic stability profiling

N4-derivatized bioactive compound synthesis

Free N4 position for alkylation/arylation diversification

N4-substituted SAR and target-engagement studies (e.g., Nav1.8 research)

Comparative physicochemical profiling

Distinct C2-ethyl vs. regioisomer/analog series

Experimental LogP, solubility, and permeability determination

• [1] Mordini, A., Reginato, G., Calamante, M., & Zani, L. (2010). Mastering chiral substituted 2-oxopiperazines. Tetrahedron: Asymmetry, 21(3), 255-274. View Source
• [2] Merck Sharp & Dohme LLC. (2021). Aryl 3-oxopiperazine carboxamides and heteroaryl 3-oxopiperazine carboxamides as Nav1.8 inhibitors. WO2021222069A1. View Source
• [3] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, Computed Properties (XLogP3, TPSA, Rotatable Bond Count). View Source